Cas no 1266522-90-0 (4-Chloro-2-(5-chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine)

• Product Name: 4-Chloro-2-(5-chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• CAS No: 1266522-90-0
• MF: C₁₃H₉Cl₂FN₂
• MW: 283.12836432457
• CID: 842852
• PubChem ID: 58865997
• Update Time: 2025-06-18

4-Chloro-2-(5-chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(5-chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• DTXSID80730454
• SCHEMBL12426347
• DB-332119
• 1266522-90-0

• Inchi： 1S/C13H9Cl2FN2/c14-7-4-5-10(16)9(6-7)13-17-11-3-1-2-8(11)12(15)18-13/h4-6H,1-3H2
• InChI Key： GPQMGFFRTFYKHC-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCC2)=NC(C2C(=CC=C(C=2)Cl)F)=N1

Computed Properties

• Exact Mass: 282.0126818g/mol
• Monoisotopic Mass: 282.0126818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-Chloro-2-(5-chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine

Introduction to 4-Chloro-2-(5-chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine (CAS No. 1266522-90-0)

4-Chloro-2-(5-chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine (CAS No. 1266522-90-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The chemical structure of 4-Chloro-2-(5-chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine is characterized by a cyclopentapyrimidine core with specific substituents, including a 4-chloro group and a 5-chloro-2-fluorophenyl moiety. These functional groups contribute to the compound's stability and bioavailability, making it an attractive candidate for further development in drug discovery.

Recent studies have highlighted the potential of 4-Chloro-2-(5-chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibited viral replication by interfering with key viral enzymes, suggesting its potential as a broad-spectrum antiviral agent.

In addition to its antiviral properties, 4-Chloro-2-(5-chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine has shown promise in cancer research. A 2023 study published in Cancer Research demonstrated that the compound selectively targeted and inhibited the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The mechanism of action was attributed to its ability to disrupt cell cycle progression and induce apoptosis in cancer cells while sparing normal cells.

The pharmacokinetic profile of 4-Chloro-2-(5-chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine has also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These characteristics suggest that the compound could be developed into an effective oral medication for various therapeutic applications.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 4-Chloro-2-(5-chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine. Phase I trials have shown promising results in terms of safety and tolerability, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for Phase II trials, which are designed to assess the compound's efficacy in specific patient populations.

In conclusion, 4-Chloro-2-(5-chloro-2-fluorophenyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidine (CAS No. 1266522-90-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in drug discovery and clinical research. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.